4-Cyclopropoxy-6-methylpicolinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-4-8(14-7-2-3-7)5-9(11-6)10(12)13/h4-5,7H,2-3H2,1H3,(H,12,13)
• InChI Key: KMDYABKOSMCVLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)O)OC2CC2

Description

4-Cyclopropoxy-6-methylpicolinic acid is a heterocyclic carboxylic acid derivative featuring a pyridine ring substituted with a cyclopropoxy group at the 4-position and a methyl group at the 6-position. The cyclopropoxy moiety introduces ring strain and increased lipophilicity, while the methyl group enhances steric effects. Such structural attributes make it a candidate for applications in medicinal chemistry (e.g., enzyme inhibition) and agrochemicals (e.g., herbicide intermediates) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-methylpicolinic acid can be achieved through several methods. One common approach involves the use of catechol 2,3-dioxygenase-catalyzed reactions. For instance, an Escherichia coli transformant expressing catechol 2,3-dioxygenase from Pseudomonas putida can be used as a catalyst to synthesize picolinic acids, including 6-methylpicolinic acid, from their corresponding catechols in yields ranging from 47% to 68% .

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-6-methylpicolinic acid are not widely documented, the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-methylpicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

4-Cyclopropoxy-6-methylpicolinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-methylpicolinic acid involves its interaction with specific molecular targets. . This mechanism can be leveraged in various therapeutic and research applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-cyclopropoxy-6-methylpicolinic acid with three analogs: 4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide (), 2-chloro-6-methylpyrimidine-4-carboxylic acid (), and 3-hydroxy-4-methoxycinnamic acid (). Key differences in substituents, synthesis, and applications are highlighted.

Structural Analogues and Substituent Effects

Compound Name	Core Structure	Substituents	Key Properties
4-Cyclopropoxy-6-methylpicolinic acid	Pyridine	4-cyclopropoxy, 6-methyl	High lipophilicity, steric hindrance
4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide	Pyridine	4-(4-amino-2-fluorophenoxy), N-methylamide	Polar, hydrogen-bonding capacity
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	2-chloro, 6-methyl	Electron-withdrawing Cl, planar structure
3-Hydroxy-4-methoxycinnamic acid	Cinnamic acid	3-hydroxy, 4-methoxy	Antioxidant, UV-absorbing properties

Key Observations:

• Cyclopropoxy vs. Amino/Fluorophenoxy: The cyclopropoxy group increases reactivity due to ring strain, whereas the amino-fluorophenoxy group in the picolinamide analog enables hydrogen bonding and bioactivity .
• Pyridine vs.
• Methyl vs. Chloro Substituents : The methyl group in the target compound adds steric bulk, while the chloro group in ’s pyrimidine derivative facilitates nucleophilic substitution reactions.